5,6-Dichloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-3-amine

• Molecular Formula: C11H14Cl2N2O
• Molecular Weight: 261.14 g/mol
• IUPAC Name: 5,6-dichloro-N-(oxan-4-ylmethyl)pyridin-3-amine
• InChI: InChI=1S/C11H14Cl2N2O/c12-10-5-9(7-15-11(10)13)14-6-8-1-3-16-4-2-8/h5,7-8,14H,1-4,6H2
• InChI Key: NGAMXDIHFGJAAS-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CNC2=CC(=C(N=C2)Cl)Cl

Description

5,6-Dichloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-3-amine is a pyridine derivative featuring a dichloro-substituted aromatic ring and a tetrahydro-2H-pyran-4-ylmethylamine side chain. The tetrahydro-2H-pyran-4-ylmethyl group contributes to solubility and metabolic stability, a common strategy in drug design to optimize pharmacokinetics . While specific biological data for this compound is unavailable in the provided evidence, its structural features align with analogs used in targeting kinases or GPCRs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,6-Dichloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-3-amine typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the starting materials, which include 5,6-dichloropyridin-3-amine and tetrahydro-2H-pyran-4-yl)methyl chloride.

Reaction Conditions: The reaction is carried out in the presence of a base such as sodium hydride or potassium carbonate, which facilitates the nucleophilic substitution reaction. The reaction is typically conducted in an organic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures (60-80°C) for several hours.

Purification: The crude product is purified using techniques such as column chromatography or recrystallization to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 5,6-Dichloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-3-amine may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to maximize yield and minimize by-products. Advanced purification techniques such as high-performance liquid chromatography (HPLC) may be employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5,6-Dichloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The chlorine atoms on the pyridine ring can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols to form substituted products.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF or THF.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogen atoms replacing chlorine atoms.

Substitution: Substituted products with various functional groups replacing chlorine atoms.

Scientific Research Applications

5,6-Dichloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-3-amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5,6-Dichloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related analogs, focusing on substituent effects, molecular properties, and synthetic approaches.

Structural and Functional Group Comparisons

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Features
5,6-Dichloro-N-((tetrahydro-2H-pyran-4-yl)methyl)pyridin-3-amine (Target)	Pyridin-3-amine	5,6-dichloro; (tetrahydro-2H-pyran-4-yl)methyl	~261	Dichloro substitution may enhance electrophilicity and target binding.
6-Chloro-N-((tetrahydro-2H-pyran-4-yl)methyl)-5-(trifluoromethyl)pyridin-2-amine	Pyridin-2-amine	6-Cl, 5-CF₃; (tetrahydro-2H-pyran-4-yl)methyl	~294.5	Trifluoromethyl group increases lipophilicity and metabolic resistance.
N-{(1R,3S)-3-Isopropyl-3-[(4-phenylpiperidin-1-yl)carbonyl]cyclopentyl}tetrahydro-2H-pyran-4-amine	Cyclopentyl-amine	Piperidinyl carbonyl; tetrahydro-2H-pyran-4-amine	399.2	Complex structure with potential multi-target activity (e.g., GPCRs).
6-Chloro-N-[2-(propan-2-yl)oxan-3-yl]pyrimidin-4-amine	Pyrimidin-4-amine	6-Cl; 2-isopropyl-tetrahydropyran-3-yl	255.7 (calc.)	Pyrimidine core with altered amine position; moderate steric bulk.

Substituent Effects and Implications

• Dichloro vs. In contrast, the 5-trifluoromethyl group in introduces strong electron-withdrawing effects and lipophilicity, which may improve membrane permeability but reduce solubility.
• Tetrahydro-2H-pyran-4-ylmethyl Group : This substituent is conserved across multiple analogs, suggesting its role in enhancing solubility and reducing cytochrome P450-mediated metabolism .

Physicochemical and Commercial Considerations

• Solubility : The tetrahydro-2H-pyran-4-ylmethyl group in the target compound and likely confers improved aqueous solubility compared to purely hydrocarbon side chains.
• Commercial Availability : The trifluoromethyl analog (CAS 1263374-36-2) is marketed by EOS Med Chem, indicating prior industrial interest in similar scaffolds .

Research Findings and Implications

While the provided evidence lacks explicit biological data for the target compound, structural comparisons suggest:

Kinase Inhibition Potential: Dichloro-substituted pyridines are common in kinase inhibitors (e.g., JAK/STAT inhibitors), where electron-deficient aromatic rings interact with ATP-binding pockets.

GPCR Modulation : The tetrahydro-2H-pyran-4-ylmethyl group in and is associated with CNS-targeting agents, implying possible blood-brain barrier penetration for the target compound.

Metabolic Stability : The tetrahydro-2H-pyran moiety may reduce oxidative metabolism, as seen in analogs like , which exhibit high molecular weights but retained activity.